Cas no 255724-71-1 (5-Fluoro-2-iodoaniline)

5-Fluoro-2-iodoaniline Properties

Names and Identifiers

• 5-Fluoro-2-iodoaniline
• 5-Fluoro-2-iodobenzenamine
• Benzenamine, 5-fluoro-2-iodo-
• 5-fluoro-2-iodophenylamine
• 5-fluoro-2-iodo-aniline
• 5-Fluoro-2-iodo-phenylamine
• 2-IODO-5-FLUOROANILINE
• PubChem1535
• 3-fluoro-6-iodoaniline
• KSC493K8D
• Jsp005063
• UCPDOOZBROQHME-UHFFFAOYSA-N
• RW1169
• SBB098704
• AS03197
• SCHEMBL550112
• DTXSID40379065
• AKOS015888268
• 2-Pyrimidinamine,N-(1-methylethyl)-(9CI)
• A19763
• MFCD02093953
• 255724-71-1
• CS-W002882
• A19837
• AM61868
• FT-0620394
• EN300-154031
• SY030399
• 5-Fluoro-2-iodoaniline, 97%
• AS-18850
• DB-026342
• +Expand

• MDL： MFCD02093953
• InChIKey： UCPDOOZBROQHME-UHFFFAOYSA-N
• Inchi： 1S/C6H5FIN/c7-4-1-2-5(8)6(9)3-4/h1-3H,9H2
• SMILES： IC1C([H])=C([H])C(=C([H])C=1N([H])[H])F
• BRN： 8478850

Computed Properties

• Exact Mass: 236.94500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 236.945
• Heavy Atom Count: 9
• Complexity: 99.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 2.59370
• PSA: 26.02000
• Refractive Index: 1.656
• Boiling Point: 258.2℃ at 760 mmHg
• Melting Point: 41-45 °C
• Flash Point: 110°C
• Color/Form: Brown solid
• Solubility: Insoluble in water
• Sensitiveness: Light Sensitive
• Density: 2.008

5-Fluoro-2-iodoaniline Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN2811
• Hazard Statement： H301
• Warning Statement： P301+P310
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：6.1

5-Fluoro-2-iodoaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides